Cas no 869077-16-7 ((2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one)
(2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties
Names and Identifiers
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- (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
- AKOS002249659
- (Z)-2-(4-chlorobenzylidene)-7-((diethylamino)methyl)-6-hydroxybenzofuran-3(2H)-one
- F1860-0248
- MFCD06405726
- (2Z)-2-[(4-chlorophenyl)methylidene]-7-(diethylaminomethyl)-6-hydroxy-1-benzofuran-3-one
- (2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
- 869077-16-7
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- Inchi: 1S/C20H20ClNO3/c1-3-22(4-2)12-16-17(23)10-9-15-19(24)18(25-20(15)16)11-13-5-7-14(21)8-6-13/h5-11,23H,3-4,12H2,1-2H3/b18-11-
- InChI Key: NEAFYMBJNVHXRD-WQRHYEAKSA-N
- SMILES: ClC1C=CC(=CC=1)/C=C1/C(C2=CC=C(C(=C2O/1)CN(CC)CC)O)=O
Computed Properties
- Exact Mass: 357.1131712g/mol
- Monoisotopic Mass: 357.1131712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.8Ų
(2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1860-0248-10mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-15mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-20mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 20mg |
$99.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-25mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-30mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-40mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-50mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-75mg |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-2μmol |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1860-0248-5μmol |
(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(diethylamino)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one |
869077-16-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 |
(2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one
Comprehensive Analysis of (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-16-7)
The compound (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-16-7) is a structurally unique molecule that has garnered significant interest in the fields of organic chemistry and pharmaceutical research. Its complex structure, featuring a benzofuran core with a chlorophenyl substituent and a diethylamino group, makes it a subject of study for potential applications in drug development and material science. Researchers are particularly intrigued by its Z-configuration, which influences its reactivity and biological activity.
In recent years, the demand for novel heterocyclic compounds like 869077-16-7 has surged due to their versatility in medicinal chemistry. The presence of a hydroxy group and a methylidene moiety in the molecule suggests potential for hydrogen bonding and electrophilic interactions, which are critical in drug-receptor binding. This has led to increased searches for "benzofuran derivatives with biological activity" and "diethylamino-substituted compounds in drug design," reflecting the growing interest in this compound class.
The synthesis of (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one typically involves multi-step organic reactions, including condensation and cyclization processes. Its CAS No. 869077-16-7 is frequently referenced in patent literature, highlighting its potential as a scaffold for developing new therapeutic agents. Questions such as "how to synthesize benzofuran-3-one derivatives" or "applications of chlorophenyl-substituted compounds" are commonly explored in academic and industrial research.
From an industrial perspective, 869077-16-7 is often discussed in the context of high-value fine chemicals. Its structural features align with trends in sustainable chemistry, where researchers seek eco-friendly synthesis routes. Searches for "green synthesis of benzofuran derivatives" or "biocatalytic approaches to heterocycles" underscore the relevance of this compound in modern chemical innovation. Additionally, its potential as a fluorescence probe or photoactive material has sparked interest in materials science.
In conclusion, (2Z)-2-(4-chlorophenyl)methylidene-7-(diethylamino)methyl-6-hydroxy-2,3-dihydro-1-benzofuran-3-one (CAS No. 869077-16-7) represents a compelling case study in the intersection of chemistry and applied sciences. Its structural complexity and functional diversity make it a valuable candidate for further exploration, particularly in addressing contemporary challenges in drug discovery and functional materials. As research progresses, this compound is likely to remain a focal point for queries like "benzofuran-3-one biological activity" and "diethylamino-methyl derivatives synthesis," driving both academic and industrial advancements.
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